Cas no 183890-34-8 (methyl (2R)-6-oxopiperidine-2-carboxylate)

Methyl (2R)-6-oxopiperidine-2-carboxylate is a chiral piperidine derivative characterized by a ketone functionality at the 6-position and a methyl ester group at the 2-position. Its stereospecific (R)-configuration makes it a valuable intermediate in asymmetric synthesis, particularly for the preparation of pharmaceuticals and bioactive compounds. The compound’s rigid piperidine scaffold and reactive carbonyl group enable its use in cyclization, condensation, and functionalization reactions. High enantiomeric purity ensures consistent performance in chiral synthesis applications. Suitable for use in medicinal chemistry and peptidomimetics, it offers precise control over stereochemistry in complex molecular frameworks. Storage under inert conditions is recommended to maintain stability.
methyl (2R)-6-oxopiperidine-2-carboxylate structure
183890-34-8 structure
Product Name:methyl (2R)-6-oxopiperidine-2-carboxylate
CAS No:183890-34-8
MF:C7H11NO3
MW:157.167142152786
MDL:MFCD13183953
CID:114195
PubChem ID:10797015
Update Time:2025-06-07

methyl (2R)-6-oxopiperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (2R)-6-oxo-2-Piperidinecarboxylic acid methyl ester
    • (R)-Methyl 6-oxopiperidine-2-carboxylate
    • 2-Piperidinecarboxylicacid, 6-oxo-, methyl ester, (2R)-
    • 2-Piperidinecarboxylicacid,6-oxo-,methylester,(2R)-(9CI)
    • 2-PIPERIDINECARBOXYLICACID,6-OXO-,METHYLESTER,(2R)-(9CL)
    • (R)-6-oxo-2-Piperidinecarboxylic acid methyl ester
    • AKOS025401888
    • EN300-94931
    • (R)-METHYL6-OXOPIPERIDINE-2-CARBOXYLATE
    • (R)-Methyl-6-Oxopiperidine-2-carboxylate
    • SCHEMBL4939720
    • methyl (R)-6-oxopiperidine-2-carboxylate
    • methyl (2R)-6-oxopiperidine-2-carboxylate
    • MFCD13183953
    • 183890-34-8
    • AC-26906
    • C92643
    • MDL: MFCD13183953
    • Inchi: 1S/C7H11NO3/c1-11-7(10)5-3-2-4-6(9)8-5/h5H,2-4H2,1H3,(H,8,9)/t5-/m1/s1
    • InChI Key: UKQLYCSMIVXPDB-RXMQYKEDSA-N
    • SMILES: O(C)C([C@H]1CCCC(N1)=O)=O

Computed Properties

  • Exact Mass: 157.07393
  • Monoisotopic Mass: 157.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • Density: 1.150
  • Boiling Point: 316 ºC
  • Flash Point: 145 ºC
  • PSA: 55.4
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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